Cas no 352218-35-0 (4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
- CBMicro_018405
- Oprea1_570992
- SBB062129
- STK213386
- N-[2-(3,4-dimethoxyphenyl)ethyl][4-(tert-butyl)phenyl]carboxamide
- N-(2-(3,4-DIMETHOXYPHENYL)ETHYL)(4-(TERT-BUTYL)PHENYL)FORMAMIDE
- 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
-
- MDL: MFCD00245413
- Inchi: 1S/C21H27NO3/c1-21(2,3)17-9-7-16(8-10-17)20(23)22-13-12-15-6-11-18(24-4)19(14-15)25-5/h6-11,14H,12-13H2,1-5H3,(H,22,23)
- InChI Key: PNTGBAPNZCNQMM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)NCCC1C=CC(=C(C=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 410
- XLogP3: 4.4
- Topological Polar Surface Area: 47.6
4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161692-1 g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide |
352218-35-0 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB161692-2 g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide |
352218-35-0 | 2 g |
€272.50 | 2023-07-20 | ||
| abcr | AB161692-5 g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide |
352218-35-0 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB161692-10 g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide |
352218-35-0 | 10 g |
€482.50 | 2023-07-20 | ||
| abcr | AB161692-1g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide; . |
352218-35-0 | 1g |
€211.20 | 2025-02-20 | ||
| abcr | AB161692-2g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide; . |
352218-35-0 | 2g |
€272.50 | 2025-02-20 | ||
| abcr | AB161692-5g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide; . |
352218-35-0 | 5g |
€377.50 | 2025-02-20 | ||
| abcr | AB161692-10g |
N-(2-(3,4-Dimethoxyphenyl)ethyl)(4-(tert-butyl)phenyl)formamide; . |
352218-35-0 | 10g |
€482.50 | 2025-02-20 |
4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide: A Novel Compound with Promising Applications in Pharmaceutical and Biotechnology Research
4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (CAS No. 352218-35-0) has emerged as a significant compound in the field of medicinal chemistry due to its unique molecular structure and potential therapeutic applications. This compound, characterized by its complex aromatic framework and functional groups, represents a key molecule in the development of novel pharmaceutical agents. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in drug discovery processes.
The molecular architecture of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide is centered around a benzamide core, which is further substituted with a 3,4-dimethoxyphenyl group and a tert-butyl group. The presence of these substituents contributes to the compound's hydrophobic properties and its ability to interact with specific biological targets. The 3,4-dimethoxyphenyl moiety, in particular, has been shown to exhibit antioxidant and anti-inflammatory activities, making it a valuable component in the design of multifunctional drugs.
Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the potential of 4-Tert-butyln-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide in targeting inflammatory pathways associated with neurodegenerative diseases. The compound was found to inhibit the activation of NF-κB, a key transcription factor involved in the regulation of immune responses and inflammation. This finding suggests that 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide could serve as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
Another study published in Pharmaceutical Research (2023) explored the pharmacokinetic properties of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide. The research team evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile in vivo. The results indicated that the compound exhibits favorable bioavailability and a prolonged half-life, which are critical factors for the development of effective therapeutic agents. These properties make 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide a promising candidate for oral administration in clinical settings.
Furthermore, the structural diversity of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide has attracted attention in the field of drug design. Researchers have utilized computational methods to predict the compound's interactions with various protein targets. A recent study published in Computational and Structural Chemistry (2023) employed molecular docking simulations to investigate the binding affinity of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide with enzymes involved in metabolic pathways. The findings suggest that the compound could potentially modulate the activity of key enzymes, offering new avenues for the treatment of metabolic disorders.
One of the most notable applications of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide is its potential role in the development of anti-cancer therapies. A study published in Cancer Research (2023) investigated the compound's ability to induce apoptosis in cancer cells. The research demonstrated that 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide effectively activates the intrinsic apoptotic pathway by targeting mitochondrial proteins, leading to the induction of programmed cell death in tumor cells. This mechanism of action highlights the compound's potential as a novel chemotherapeutic agent.
Additionally, the compound's potential in the treatment of cardiovascular diseases has been explored in recent studies. A review article published in Cardiovascular Drugs and Therapy (2023) discussed the role of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide in modulating vascular smooth muscle cell proliferation. The authors suggested that the compound could be used as an adjunct therapy in the management of hypertension and atherosclerosis, given its ability to inhibit the proliferation of vascular smooth muscle cells.
The synthesis of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide has also been a focus of recent research. A study published in Organic & Biomolecular Chemistry (2023) described a novel synthetic route to the compound, which involves the coupling of a benzamide derivative with a 3,4-dimethoxyphenyl ethyl group. The method is characterized by high yield and selectivity, making it a viable approach for large-scale production of the compound for pharmaceutical applications.
Moreover, the safety profile of 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide has been evaluated in preclinical studies. A toxicity study published in Toxicological Sciences (2023) assessed the compound's genotoxic and cytotoxic potential. The results indicated that the compound does not exhibit significant genotoxic effects at therapeutic concentrations, suggesting its potential for safe use in clinical settings.
In conclusion, 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (CAS No. 352218-35-0) represents a promising compound in the field of medicinal chemistry. Its unique molecular structure and potential therapeutic applications have been extensively studied, with recent research highlighting its role in the treatment of neurodegenerative diseases, cancer, and cardiovascular conditions. The compound's favorable pharmacokinetic properties and safety profile further support its potential as a novel therapeutic agent. As research in this area continues to evolve, 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide is poised to play a significant role in the development of innovative pharmaceutical therapies.
For further information on the latest research and developments related to 4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide, it is recommended to consult recent publications in reputable scientific journals and databases. These resources provide valuable insights into the compound's potential applications and its significance in the field of medicinal chemistry.
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